"synthesis of ethyl 1-(cyanomethyl)-1H-indole-2-carboxylate"
"synthesis of ethyl 1-(cyanomethyl)-1H-indole-2-carboxylate"
An In-depth Technical Guide to the Synthesis of Ethyl 1-(cyanomethyl)-1H-indole-2-carboxylate
This guide provides a comprehensive overview of the synthesis of ethyl 1-(cyanomethyl)-1H-indole-2-carboxylate, a valuable intermediate in the development of novel therapeutic agents. The document is intended for researchers, scientists, and drug development professionals, offering in-depth technical details, field-proven insights, and a self-validating experimental protocol.
Introduction and Significance
Ethyl 1-(cyanomethyl)-1H-indole-2-carboxylate and its derivatives are of significant interest in medicinal chemistry. The indole scaffold is a privileged structure found in numerous biologically active compounds.[1][2] The introduction of a cyanomethyl group at the N-1 position and an ethyl carboxylate at the C-2 position provides a versatile platform for further chemical modifications, enabling the exploration of new chemical space in drug discovery. These modifications can significantly influence the molecule's steric and electronic properties, thereby modulating its biological activity.[3]
Retrosynthetic Analysis and Synthetic Strategy
The most direct and widely employed strategy for the synthesis of ethyl 1-(cyanomethyl)-1H-indole-2-carboxylate is the N-alkylation of ethyl 1H-indole-2-carboxylate. This approach is favored for its efficiency and the ready availability of the starting materials.
Core Reaction: The synthesis proceeds via a nucleophilic substitution reaction. The indole nitrogen of ethyl 1H-indole-2-carboxylate is first deprotonated by a strong base to form a highly nucleophilic indolide anion. This anion then attacks an electrophilic alkylating agent, in this case, a haloacetonitrile, to form the desired N-substituted product.
Choice of Reagents and Rationale:
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Starting Material: Ethyl 1H-indole-2-carboxylate is a commercially available and relatively inexpensive starting material.[4][5] Its ester functionality at the C-2 position is a key feature for further derivatization.
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Base (Sodium Hydride): Sodium hydride (NaH) is an excellent choice of base for this reaction.[6] As a non-nucleophilic strong base, it efficiently deprotonates the indole nitrogen without competing in the subsequent alkylation step. The reaction with the N-H proton is irreversible and produces hydrogen gas, driving the equilibrium towards the formation of the indolide anion.[7][8][9]
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Alkylating Agent (2-Bromoacetonitrile): 2-Bromoacetonitrile is a potent electrophile due to the electron-withdrawing nature of both the bromine atom and the nitrile group, making the adjacent carbon atom susceptible to nucleophilic attack. Cyanomethyl bromide can also be used.[6]
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Solvent (N,N-Dimethylformamide - DMF): DMF is a polar aprotic solvent that is ideal for this type of reaction.[6][10][11] It readily dissolves both the organic substrate and the ionic intermediate (indolide salt). Its high boiling point allows for a wide range of reaction temperatures. Furthermore, being aprotic, it does not interfere with the strong base or the nucleophile.
Experimental Protocol
This protocol is a self-validating system, designed for reproducibility and safety.
Materials and Reagents
| Reagent/Material | CAS Number | Molecular Weight ( g/mol ) | Quantity | Notes |
| Ethyl 1H-indole-2-carboxylate | 3770-50-1 | 189.21 | 1.0 eq | Starting material[4] |
| Sodium Hydride (60% dispersion in oil) | 7646-69-7 | 24.00 | 1.1 - 1.2 eq | Strong base, handle with care[8] |
| 2-Bromoacetonitrile | 590-17-0 | 119.95 | 1.1 eq | Alkylating agent, toxic |
| Anhydrous N,N-Dimethylformamide (DMF) | 68-12-2 | 73.09 | Sufficient volume | Solvent[10][11] |
| Saturated aqueous NH₄Cl solution | - | - | As needed | For quenching the reaction |
| Ethyl acetate | 141-78-6 | 88.11 | As needed | Extraction solvent |
| Brine | - | - | As needed | For washing |
| Anhydrous Sodium Sulfate (Na₂SO₄) | 7757-82-6 | 142.04 | As needed | Drying agent |
Safety Precautions
-
Sodium Hydride: Water-reactive and flammable.[7][8][9][12] Handle under an inert atmosphere (e.g., nitrogen or argon). All glassware must be thoroughly dried.
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2-Bromoacetonitrile: Toxic if swallowed, in contact with skin, or if inhaled.[13][14][15][16] Causes severe skin and eye irritation. Handle in a well-ventilated fume hood with appropriate personal protective equipment (gloves, safety goggles, lab coat).
-
N,N-Dimethylformamide (DMF): Flammable liquid and vapor. Harmful in contact with skin and causes serious eye irritation. May damage the unborn child.[10][11][17][18][19] Use in a fume hood.
-
General: Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, at all times.
Reaction Setup and Procedure
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Preparation: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, and a nitrogen inlet, add ethyl 1H-indole-2-carboxylate (1.0 eq) and anhydrous DMF.
-
Deprotonation: Cool the solution to 0 °C using an ice bath. Carefully add sodium hydride (60% dispersion in oil, 1.1-1.2 eq) portion-wise to the stirred solution. Caution: Hydrogen gas is evolved. Allow the mixture to stir at room temperature for 30 minutes.[6]
-
Alkylation: Add 2-bromoacetonitrile (1.1 eq) dropwise to the reaction mixture. After the addition is complete, heat the reaction mixture to 60-65 °C and stir for 30 minutes.[6]
-
Work-up: Cool the reaction mixture to room temperature and quench by the slow addition of saturated aqueous ammonium chloride solution. Transfer the mixture to a separatory funnel and extract with ethyl acetate.
-
Purification: Wash the combined organic layers with water and then with brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) to afford ethyl 1-(cyanomethyl)-1H-indole-2-carboxylate as a solid. A reported yield for a similar reaction is around 90%.[6]
Reaction Mechanism
The reaction proceeds through a classic SN2 mechanism.
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Deprotonation: The hydride ion (H⁻) from NaH acts as a strong base, abstracting the acidic proton from the indole nitrogen to form a resonance-stabilized indolide anion and hydrogen gas.
-
Nucleophilic Attack: The resulting indolide anion is a potent nucleophile. It attacks the electrophilic carbon atom of 2-bromoacetonitrile in an SN2 fashion, displacing the bromide ion.
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Product Formation: The final product, ethyl 1-(cyanomethyl)-1H-indole-2-carboxylate, is formed along with sodium bromide as a byproduct.
Characterization
The structure of the synthesized compound can be confirmed using various spectroscopic techniques:
-
¹H and ¹³C NMR Spectroscopy: To confirm the presence of the cyanomethyl group and the overall molecular structure.
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Mass Spectrometry: To determine the molecular weight of the product (228.25 g/mol ).[6]
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Infrared (IR) Spectroscopy: To identify the characteristic functional groups, such as the nitrile (C≡N) and ester (C=O) stretches.
Conclusion
The N-alkylation of ethyl 1H-indole-2-carboxylate with 2-bromoacetonitrile using sodium hydride in DMF is a robust and high-yielding method for the synthesis of ethyl 1-(cyanomethyl)-1H-indole-2-carboxylate. This guide provides a detailed and practical protocol, grounded in established chemical principles, to aid researchers in the successful synthesis of this important chemical intermediate. Adherence to the safety precautions outlined is paramount for the safe execution of this procedure.
References
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RCI Labscan Limited. (2021). dimethylformamide - SAFETY DATA SHEET. Retrieved from [Link]
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Alkali Metals Limited. (n.d.). MSDS for SODIUM HYDRIDE. Retrieved from [Link]
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Università degli Studi della Campania "Luigi Vanvitelli". (n.d.). N,N-Dimethyl Formamide CAS No 68-12-2 MATERIAL SAFETY DATA SHEET SDS/MSDS. Retrieved from [Link]
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Chemos GmbH & Co.KG. (n.d.). Safety Data Sheet: N,N-dimethylformamide. Retrieved from [Link]
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New Jersey Department of Health. (n.d.). N,N-Dimethylformamide - Hazardous Substance Fact Sheet. Retrieved from [Link]
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National Center for Biotechnology Information. (n.d.). Ethyl indole-2-carboxylate. PubChem. Retrieved from [Link]
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Lynch, W. E., Whitlock, C. R., & Padgett, C. W. (2020). Ethyl 1H-indole-2-carboxylate. IUCrData, 5(9), x201205. Retrieved from [Link]
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Capot Chemical. (2009). Material Safety Data Sheet - Bromoacetonitrile. Retrieved from [Link]
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ChemWhat. (n.d.). Ethyl indole-2-carboxylate CAS#: 3770-50-1. Retrieved from [Link]
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Organic Syntheses. (n.d.). Indole-2-carboxylic acid, ethyl ester. Retrieved from [Link]
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Al-Hourani, B. J., Al-Jaber, H. I., El-Elimat, T., & Al-Qawasmeh, R. A. (2018). Synthesis of New Functionalized Indoles Based on Ethyl Indol-2-carboxylate. Molecules, 23(10), 2656. Retrieved from [Link]
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ResearchGate. (2025). Ethyl 7-cyanomethyl-1 H -indole-1-carboxylate. Retrieved from [Link]
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Lynch, W. E., Whitlock, C. R., & Padgett, C. W. (2020). Ethyl 1H-indole-2-carboxylate. ResearchGate. Retrieved from [Link]
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Majdecki, M., & Tyszka-Gumkowska, A. (2022). Enantioselective Catalytic Synthesis of N-alkylated Indoles. Molecules, 27(3), 968. Retrieved from [Link]
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National Institute of Standards and Technology. (n.d.). 1H-Indole-2-carboxylic acid, ethyl ester. NIST Chemistry WebBook. Retrieved from [Link]
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National Institute of Standards and Technology. (n.d.). 1H-Indole-2-carboxylic acid, ethyl ester. NIST Chemistry WebBook. Retrieved from [Link]
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Murakami, Y., Tani, M., Tanaka, K., & Yokoyama, Y. (1981). A SIMPLE GENERAL METHOD FOR THE ACYLATION OF ETHYL INDOLE-2-CARBOXYLATES. Heterocycles, 16(6), 959-962. Retrieved from [Link]
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